Cas no 137654-78-5 (N~3~,N~5~-Bis(2-methylphenyl)-1,2,4-thiadiazole-3,5-diamine)

• Product Name: N~3~,N~5~-Bis(2-methylphenyl)-1,2,4-thiadiazole-3,5-diamine
• CAS No: 137654-78-5
• MF: C₁₆H₁₆N₄S
• MW: 296.390041351318
• CID: 2772298
• PubChem ID: 71341672
• Update Time: 2025-04-21

N~3~,N~5~-Bis(2-methylphenyl)-1,2,4-thiadiazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

• DTXSID40768551
• N~3~,N~5~-Bis(2-methylphenyl)-1,2,4-thiadiazole-3,5-diamine
• 137654-78-5

• Inchi： 1S/C16H16N4S/c1-11-7-3-5-9-13(11)17-15-19-16(21-20-15)18-14-10-6-4-8-12(14)2/h3-10H,1-2H3,(H2,17,18,19,20)
• InChI Key： AKKLYHPUPWBMLF-UHFFFAOYSA-N
• SMILES： S1C(=NC(=N1)NC1C=CC=CC=1C)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 296.10956770Da
• Monoisotopic Mass: 296.10956770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 78.1Ų